Cas no 1935990-62-7 (5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride)

• Product Name: 5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride
• CAS No: 1935990-62-7
• MF: C₆H₂BrCl₂FO₂S
• MW: 307.952281475067
• MDL: MFCD28968548
• CID: 5153138
• PubChem ID: 122236094
• Update Time: 2025-05-26

5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 5-bromo-2,4-dichloro-
• 5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride

• MDL： MFCD28968548
• Inchi： 1S/C6H2BrCl2FO2S/c7-3-1-6(13(10,11)12)5(9)2-4(3)8/h1-2H
• InChI Key： NROQEHZXMGMQON-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC(Br)=C(Cl)C=C1Cl

Additional information on 5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride

Comprehensive Overview of 5-Bromo-2,4-dichlorobenzene-1-sulfonyl fluoride (CAS No. 1935990-62-7)

5-Bromo-2,4-dichlorobenzene-1-sulfonyl fluoride (CAS No. 1935990-62-7) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique bromo and dichloro substitutions, serves as a versatile building block for constructing complex molecular architectures. Its sulfonyl fluoride moiety is particularly valuable in click chemistry and bioconjugation, making it a hotspot for researchers exploring proteome profiling and covalent inhibitors.

In recent years, the demand for 5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride has surged due to its applications in medicinal chemistry and material science. The compound’s ability to act as a suFEx (Sulfur Fluoride Exchange) reagent aligns with the growing interest in next-generation chemical tools. Researchers frequently search for terms like "sulfonyl fluoride applications" and "CAS 1935990-62-7 supplier," reflecting its commercial and academic relevance. Its stability under physiological conditions also makes it a candidate for targeted drug delivery systems.

The synthesis of 5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride involves multi-step halogenation and fluorosulfonylation, often optimized for high-yield production. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity, a common concern among buyers searching for "CAS 1935990-62-7 purity standards." The compound’s X-ray crystallography data further supports its structural integrity, a topic frequently discussed in crystallography forums.

From an industrial perspective, 5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride is pivotal in developing agrochemicals and electronic materials. Its electrophilic reactivity is exploited in designing polymer coatings and semiconductor precursors. Queries like "sulfonyl fluoride in electronics" highlight its cross-disciplinary utility. Environmental considerations, such as green chemistry compliance, are also addressed through optimized synthetic routes to minimize waste.

In conclusion, 5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride (CAS No. 1935990-62-7) stands at the intersection of innovation and practicality. Its role in advancing biochemical research and industrial applications ensures its prominence in scientific literature and commercial catalogs alike. As interest in covalent modification strategies grows, this compound will likely remain a focal point for breakthroughs in life sciences and beyond.